Cas no 2227682-14-4 ((2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2227682-14-4
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 6190838
• PubChem ID: 165679727
• Update Time: 2025-06-28

(2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol
• EN300-1943151
• 2227682-14-4
• (2R)-1-[2-fluoro-4-(trifluoromethyl)phenyl]propan-2-ol

• Inchi： 1S/C10H10F4O/c1-6(15)4-7-2-3-8(5-9(7)11)10(12,13)14/h2-3,5-6,15H,4H2,1H3/t6-/m1/s1
• InChI Key： GRZHMJTYYWZJHJ-ZCFIWIBFSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C[C@@H](C)O

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol

Professional Introduction to (2R)-1-2-Fluoro-4-(Trifluoromethyl)Phenylpropan-2-ol (CAS No. 2227682-14-4)

The compound (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol, identified by its CAS number 2227682-14-4, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol, featuring a fluoro and trifluoromethyl substituent on a phenyl ring, has garnered considerable attention due to its structural complexity and potential biological activity. The stereochemistry at the carbon atom, specifically the (R) configuration, is critical for its pharmacological properties, influencing both efficacy and selectivity in drug design.

In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has become a cornerstone of drug development. The presence of a fluoro group can modulate metabolic stability, binding affinity, and lipophilicity, thereby enhancing the overall pharmacokinetic profile of a drug candidate. Similarly, the trifluoromethyl group is renowned for its ability to improve metabolic resistance and binding interactions with biological targets. The combination of these two substituents in (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol suggests a molecule with optimized properties for therapeutic applications.

The structural motif of this compound, featuring a phenyl ring substituted with both fluoro and trifluoromethyl groups, is reminiscent of several known bioactive molecules. Such structures have been explored in the development of central nervous system (CNS) drugs, where their ability to cross the blood-brain barrier is often enhanced by these substituents. Furthermore, the propan-2-ol moiety provides a flexible side chain that can be further modified to fine-tune pharmacological properties.

Recent studies have highlighted the importance of chirality in drug design, with enantiomers often exhibiting vastly different biological activities. The (R) configuration of the stereocenter in (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol has been strategically chosen based on computational modeling and previous experimental data. This configuration is believed to optimize interactions with specific enzymes or receptors, leading to improved therapeutic outcomes.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation or chiral auxiliary-assisted reactions, are typically employed to achieve the desired stereochemical outcome. The fluoro and trifluoromethyl groups introduce additional synthetic challenges due to their reactivity and sensitivity to harsh conditions.

In terms of biological activity, preliminary in vitro studies have suggested that (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol may exhibit properties relevant to several therapeutic areas. For instance, its structural similarity to known CNS active compounds suggests potential applications in treating neurological disorders. Additionally, the presence of both fluoro and trifluoromethyl groups may confer anti-inflammatory or analgesic effects, although further research is needed to confirm these hypotheses.

The compound's pharmacokinetic profile is also an area of active investigation. Fluoro-substituted molecules are often characterized by their enhanced lipophilicity and metabolic stability, which can lead to prolonged half-lives and improved bioavailability. However, the trifluoromethyl group may also influence renal clearance rates, necessitating detailed pharmacokinetic studies to fully understand its behavior in vivo.

Computational modeling has played a pivotal role in optimizing the structure of (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been used to predict binding affinities and interactions with biological targets. These predictions guide medicinal chemists in designing analogs with improved properties while minimizing unwanted side effects.

Given its promising characteristics, this compound is being evaluated in preclinical studies to assess its safety and efficacy. Animal models provide valuable insights into potential therapeutic benefits and adverse effects before human trials are initiated. The results from these studies will determine whether this molecule progresses into clinical development for specific indications.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Each discipline contributes unique expertise to ensure that molecules like (2R)-1-2-fluoro-4-(trifluoromethyl)phenylpropan-2-ol are optimized for both efficacy and safety. This collaborative approach is essential for bringing innovative therapies to patients who need them most.